Cas no 261354-87-4 (N-Cyclopentyl L-Z-Alaninamide)

N-Cyclopentyl L-Z-Alaninamide structure
N-Cyclopentyl L-Z-Alaninamide structure
Product Name:N-Cyclopentyl L-Z-Alaninamide
CAS No:261354-87-4
MF:C16H22N2O3
MW:290.357484340668
CID:3041959
Update Time:2025-09-27

N-Cyclopentyl L-Z-Alaninamide Chemical and Physical Properties

Names and Identifiers

    • N-Cyclopentyl L-Z-Alaninamide
    • BENZYL N-[(1S)-1-(CYCLOPENTYLCARBAMOYL)ETHYL]CARBAMATE
    • benzyl N-[(2S)-1-(cyclopentylamino)-1-oxopropan-2-yl]carbamate
    • Z100720226
    • Inchi: 1S/C16H22N2O3/c1-12(15(19)18-14-9-5-6-10-14)17-16(20)21-11-13-7-3-2-4-8-13/h2-4,7-8,12,14H,5-6,9-11H2,1H3,(H,17,20)(H,18,19)/t12-/m0/s1
    • InChI Key: DOPBCOWVHMRKRL-LBPRGKRZSA-N
    • SMILES: O=C([C@H](C)NC(=O)OCC1C=CC=CC=1)NC1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 347
  • XLogP3: 2.5
  • Topological Polar Surface Area: 67.4

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 515.6±39.0 °C at 760 mmHg
  • Flash Point: 265.6±27.1 °C
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-Cyclopentyl L-Z-Alaninamide Security Information

N-Cyclopentyl L-Z-Alaninamide Pricemore >>

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